N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C25H32N4O2/c1-28-15-12-21-16-20(10-11-22(21)28)23(29-13-6-3-7-14-29)18-27-25(31)24(30)26-17-19-8-4-2-5-9-19/h2,4-5,8-11,16,23H,3,6-7,12-15,17-18H2,1H3,(H,26,30)(H,27,31)
• InChI Key: IGCJYHSHHZKRTA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3=CC=CC=C3)N4CCCCC4
• Molecular Formula: C25H32N4O2
• Molecular Weight: 420.5 g/mol

Description

N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide, also known as BZP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BZP belongs to the class of piperazine derivatives and is structurally similar to amphetamine.

Scientific Research Applications

N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has been studied for its potential applications in various fields of scientific research such as neuroscience, pharmacology, and toxicology. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has been shown to exhibit stimulant properties similar to amphetamine, making it a useful tool for studying the effects of stimulants on the central nervous system. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has also been used to investigate the role of dopamine and serotonin in drug addiction and abuse.

Mechanism Of Action

N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide acts as a releasing agent for dopamine and serotonin, which are neurotransmitters involved in the regulation of mood, motivation, and reward. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide increases the release of dopamine and serotonin from presynaptic neurons, leading to an increase in their concentration in the synaptic cleft. This results in an increase in the activity of postsynaptic neurons, leading to the stimulant effects of N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide.
Biochemical and Physiological Effects:
N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has been shown to increase heart rate, blood pressure, and body temperature in humans and animals. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide also increases locomotor activity and induces stereotypic behaviors such as head bobbing and jaw clenching. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has been shown to have a lower abuse potential than amphetamine and other stimulants, but it can still lead to addiction and dependence with chronic use.

Advantages And Limitations For Lab Experiments

N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has several advantages as a research tool, including its low cost, high availability, and ease of synthesis. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has also been shown to have a lower toxicity profile than amphetamine and other stimulants, making it a safer alternative for research purposes. However, N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has some limitations, including its limited selectivity for dopamine and serotonin release, and its potential for abuse and dependence with chronic use.

Future Directions

There are several future directions for research on N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide. One potential direction is to investigate the long-term effects of N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide on the central nervous system and behavior. Another potential direction is to develop more selective and potent N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide analogs that can be used as research tools or potential therapeutics for neurological and psychiatric disorders. Additionally, more studies are needed to fully understand the pharmacokinetics and pharmacodynamics of N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide and its potential interactions with other drugs and compounds.
In conclusion, N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide exhibits stimulant properties and acts as a releasing agent for dopamine and serotonin. N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide has several advantages as a research tool, but it also has limitations and potential for abuse and dependence. Further research is needed to fully understand the effects and potential applications of N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide.

Synthesis Methods

N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide can be synthesized through a multi-step process involving the reaction of piperazine with benzyl chloride, followed by the reaction of the resulting compound with 1-methylindole-5-carbaldehyde and oxalyl chloride. The final product is obtained after purification and recrystallization. The synthesis method has been optimized to yield high purity and high yield of N1-benzyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide.